1,2,3-Benzothiadiazole-7-carbonyl chloride

• CAS No.: 124371-49-9
• Molecular Formula: C7H3ClN2OS
• Molecular Weight: 198.63 g/mol
• IUPAC Name: 1,2,3-benzothiadiazole-7-carbonyl chloride
• InChI: InChI=1S/C7H3ClN2OS/c8-7(11)4-2-1-3-5-6(4)12-10-9-5/h1-3H
• InChI Key: FHWNOXLHRUSQMV-UHFFFAOYSA-N
• SMILES: C1=CC(=C2C(=C1)N=NS2)C(=O)Cl
• Synonyms: 1,2,3-Benzothiadiazole-7-carbonyl chloride (9CI)

Description

1,2,3-Benzothiadiazole-7-carbonyl chloride, also known as this compound, is a useful research compound. Its molecular formula is C7H3ClN2OS and its molecular weight is 198.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

290 g of benzo-1,2,3-thiadiazole-7-carboxylic acid are suspended in 1.6 l of toluene, 3.5 ml of dimethylformamide and 129 ml of thionyl chloride are added and the mixture is stirred at 80-90° C., the suspension turning into a solution as the release of gas progresses. When the reaction has ended, the solution is cooled and filtered over a little Hyflo, the residue is rinsed with toluene and the filtrate is evaporated. 297 g (93%) of crude acid chloride, which can be further reacted directly, result.

Synthesis routes and methods II

Procedure details

290 g of benzo-1,2,3-thiadiazole-7-carboxylic acid are suspended in 1.6 I of toluene, 3.5 ml of dimethylformamide and 129 ml of thionyl chloride are added and the mixture is stirred at 80-90° C., the suspension turning into a solution as the release of gas progresses. When the reaction has ended, the solution is cooled and filtered over a little Hyflo, the residue is rinsed with toluene and the filtrate is evaporated. 297 g (93%) of crude acid chloride, which can be further reacted directly, result.

Synthesis routes and methods III

Procedure details

12.54 g (0.070 mol) of benzo-1,2,3-thiadiazole-7-carboxylic acid are mixed with 80 ml of thionyl chloride. The mixture is heated and maintained at a bath temperature of 90° C. for 8 hours. The excess thionyl chloride is then removed by distillation in a rotary evaporator at a bath temperature of 40° C. The resulting oil solidifies; m.p. 107° C.